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Compound of Interest

Compound Name: Ethyl 2-(chlorocarbonyl)benzoate

Cat. No.: B3188579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-(chlorocarbonyl)benzoate, a key reagent in organic synthesis, presents a significant

hazard profile that necessitates stringent safety and handling protocols. Due to the presence of

a reactive chlorocarbonyl group, this compound is expected to be corrosive and toxic. This

guide synthesizes available safety information for structurally related compounds to provide a

comprehensive overview of the anticipated hazards, handling precautions, and emergency

procedures for Ethyl 2-(chlorocarbonyl)benzoate.

Core Safety and Hazard Information
A specific Safety Data Sheet (SDS) for Ethyl 2-(chlorocarbonyl)benzoate (CAS No. 22103-

82-8) is not readily available in public databases. However, based on the safety profiles of

analogous compounds such as 2-Ethoxybenzoyl chloride and Benzoyl chloride, a number of

hazards can be inferred. The chlorocarbonyl functional group is highly reactive and is the

primary driver of the hazardous properties of these molecules.

Anticipated Hazards:

Corrosivity: Expected to cause severe skin burns and eye damage upon contact.

Toxicity: Likely to be harmful if swallowed, in contact with skin, or if inhaled.
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Reactivity: Reacts with water and other nucleophiles, potentially releasing corrosive

byproducts.

Quantitative Data Summary
Due to the absence of a specific SDS for Ethyl 2-(chlorocarbonyl)benzoate, a table of

quantitative safety data cannot be provided. It is imperative for any user to obtain a substance-

specific SDS from their supplier before handling this chemical. For reference, analogous acyl

chlorides exhibit significant toxicity and corrosivity.

Experimental Protocols and Handling
All work with Ethyl 2-(chlorocarbonyl)benzoate must be conducted by trained personnel in a

well-ventilated laboratory, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe

shoes are required.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for acid gases and organic vapors should be used.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

water, bases, and oxidizing agents.

Keep containers tightly sealed to prevent exposure to moisture.

Disposal:

Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose

of down the drain.

Emergency Procedures
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In Case of Contact or Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Visualizing Safety Workflows
To aid in understanding the necessary safety precautions, the following diagrams illustrate key

logical relationships in the handling and emergency response for a corrosive and toxic

chemical like Ethyl 2-(chlorocarbonyl)benzoate.
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PPE Selection Workflow

Emergency Response Protocol

Exposure Event Occurs

Remove from Exposure Source

Administer First Aid
(Flush Skin/Eyes, Fresh Air)

Decontaminate Area (if safe)Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Emergency Response Flowchart

Disclaimer: This guide is intended for informational purposes only and is based on the hazard

profiles of structurally similar compounds. It is not a substitute for a substance-specific Safety

Data Sheet (SDS). Always consult the SDS provided by the supplier before handling Ethyl 2-
(chlorocarbonyl)benzoate.

To cite this document: BenchChem. [Navigating the Safety Profile of Ethyl 2-
(chlorocarbonyl)benzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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